Cas no 17757-07-2 (Ergosta-8,24(28)-dien-3-ol,4-methyl-, (3b,4a,5a)-)

Ergosta-8,24(28)-dien-3-ol,4-methyl-, (3b,4a,5a)- structure
17757-07-2 structure
Product Name:Ergosta-8,24(28)-dien-3-ol,4-methyl-, (3b,4a,5a)-
CAS No:17757-07-2
MF:C29H48O
MW:412.690829277039
CID:179992
PubChem ID:193524
Update Time:2025-04-19

Ergosta-8,24(28)-dien-3-ol,4-methyl-, (3b,4a,5a)- Chemical and Physical Properties

Names and Identifiers

    • Ergosta-8,24(28)-dien-3-ol,4-methyl-, (3b,4a,5a)-
    • (3S,4S,5S,10S,13R,14R,17R)-4,10,13-trimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • 4 alpha-methyl-5 alpha-ergosta-8,24(28)-dien-3 beta-ol
    • (3beta,4alpha,5alpha)-4-Methylergosta-8,24(28)-dien-3-ol
    • 4α-Methylfecosterol
    • 4alpha-Methylfecosterol
    • 4α-Methyl-5α-ergosta-8,24(28)-dien-3β-ol
    • 24,25-Dihydro-4α-methyl-24-methylenezymosterol
    • 4alpha-methyl-24-methylene-5a-cholest-8-en-3beta-ol
    • PKH3GWV3BE
    • LMST01031019
    • DTXSID10938961
    • 4alpha-Methyl-5alpha-ergosta-8,24(28)-dien-3beta-ol
    • 4alpha-methyl-5alpha-ergosta-8[9],24[28]-dien-3beta-ol
    • SCHEMBL8431900
    • 4alphalpha-Methylfecosterol
    • 24,25-Dihydro-4alpha-methyl-24-methylenezymosterol
    • CHEBI:80094
    • UNII-PKH3GWV3BE
    • 5alpha-Ergosta-8,24(28)-dien-3beta-ol, 4alpha-methyl-
    • (3R,4S,5S,10R,13S,14R,17R)-4,10,13-TRIMETHYL-17-((2R)-6-METHYL-5-METHYLIDENE-HEPTAN-2-YL)-2,3,4,5,6,7,11,12,14,15,16,17-DODECAHYDRO-1H-CYCLOPENTA(A)PHENANTHREN-3-OL
    • 17757-07-2
    • Ergosta-8,24(28)-dien-3-ol, 4-methyl-, (3beta,4alpha,5alpha)-
    • Q27149244
    • 4alpha-methyl-5alpha-ergosta-8,14,24(28)-dien-3beta-ol
    • 4alpha-methyl-5alpha-ergosta-8,24-dien-3beta-ol
    • 224566-30-7
    • 4-Methyl fecosterol
    • Inchi: 1S/C29H48O/c1-18(2)19(3)8-9-20(4)23-12-13-25-22-10-11-24-21(5)27(30)15-17-29(24,7)26(22)14-16-28(23,25)6/h18,20-21,23-25,27,30H,3,8-17H2,1-2,4-7H3/t20-,21+,23-,24+,25+,27+,28-,29+/m1/s1
    • InChI Key: QLDNWJOJCDIMKK-XLFBYWHPSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@H]([C@@H]1C)CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CCC(=C)C(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 412.371
  • Monoisotopic Mass: 412.371
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 701
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 497.6°Cat760mmHg
  • Flash Point: 218.4°C
  • Refractive Index: 1.526
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